N-(4-chlorobenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine

• IUPAC Name: N-[(4-chlorophenyl)methyl]-1,2-dimethylbenzimidazol-5-amine
• InChI: InChI=1S/C16H16ClN3/c1-11-19-15-9-14(7-8-16(15)20(11)2)18-10-12-3-5-13(17)6-4-12/h3-9,18H,10H2,1-2H3
• InChI Key: OECZVBJQWGUDON-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1C)C=CC(=C2)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C16H16ClN3
• Molecular Weight: 285.77 g/mol

Description

N-(4-chlorobenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine, also known as CDB-2914, is a synthetic steroid receptor modulator that has been extensively studied for its potential use in reproductive health. This compound has been shown to have a high affinity for the progesterone receptor, making it a promising candidate for use in contraception, as well as in the treatment of conditions such as endometriosis and uterine fibroids.

Mechanism of Action

N-(4-chlorobenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine works by binding to the progesterone receptor, which is a key regulator of the menstrual cycle and pregnancy. By binding to this receptor, N-(4-chlorobenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine inhibits the effects of progesterone, which is necessary for the maintenance of pregnancy. This inhibition prevents ovulation and the implantation of a fertilized egg, making it an effective contraceptive.
Biochemical and Physiological Effects:
N-(4-chlorobenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine has been shown to have a number of biochemical and physiological effects. In addition to its contraceptive effects, it has been shown to have anti-inflammatory properties, which may be beneficial in the treatment of conditions such as endometriosis. Additionally, N-(4-chlorobenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine has been shown to have a favorable safety profile, with no significant adverse effects reported in clinical trials.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-chlorobenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine is its high affinity for the progesterone receptor, which makes it a promising candidate for use in reproductive health. Additionally, its favorable safety profile and lack of significant adverse effects make it an attractive option for clinical use. However, one limitation of N-(4-chlorobenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine is its relatively low potency, which may limit its effectiveness in certain applications.

Future Directions

There are a number of potential future directions for research on N-(4-chlorobenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine. One area of interest is the development of more potent analogs of N-(4-chlorobenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine, which may be more effective in certain applications. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(4-chlorobenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine, particularly with regard to its anti-inflammatory properties. Finally, there is a need for additional clinical trials to further evaluate the safety and efficacy of N-(4-chlorobenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine in various applications.

Synthesis Methods

The synthesis of N-(4-chlorobenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine involves the condensation of 4-chlorobenzylamine with 1,2-dimethyl-1H-benzimidazole-5-carbaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified using column chromatography to obtain pure N-(4-chlorobenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine.

Scientific Research Applications

N-(4-chlorobenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine has been extensively studied for its potential use in contraception and reproductive health. In clinical trials, it has been shown to be effective in inhibiting ovulation and preventing pregnancy. Additionally, N-(4-chlorobenzyl)-1,2-dimethyl-1H-benzimidazol-5-amine has been investigated for its potential use in the treatment of endometriosis and uterine fibroids, both of which are conditions that are associated with abnormal uterine bleeding and pain.